3-Pyridineacetonitrile, 5-bromo-6-methoxy-

• CAS No.: 1219936-56-7
• Molecular Formula: C8H7BrN2O
• Molecular Weight: 227.06 g/mol
• IUPAC Name: 2-(5-bromo-6-methoxypyridin-3-yl)acetonitrile
• InChI: InChI=1S/C8H7BrN2O/c1-12-8-7(9)4-6(2-3-10)5-11-8/h4-5H,2H2,1H3
• InChI Key: WRGCRFXCXUQTDF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)CC#N)Br

Description

3-Pyridineacetonitrile, 5-bromo-6-methoxy- is a useful research compound. Its molecular formula is C8H7BrN2O and its molecular weight is 227.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3-bromo-5-bromomethyl-2-methoxy-pyridine (1.42 g, 5.05 mmol) in EtOH (14 mL) and H2O (1.5 mL) was added sodium cyanide (0.25 g, 5.05 mmol), and the reaction was stirred at 50° C. overnight. The mixture was cooled to room temperature and worked up with CH2Cl2 and saturated aqueous NaHCO3. The combined organic layers were dried, filtered, and concentrated to give (5-bromo-6-methoxy-pyridin-3-yl)-acetonitrile.